![molecular formula C7H17Cl2N3O2 B2408354 3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide;dihydrochloride CAS No. 2580197-28-8](/img/structure/B2408354.png)
3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide;dihydrochloride
Description
3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide;dihydrochloride, also known as MAP, is a chemical compound that has been widely used in scientific research due to its unique properties. MAP is a synthetic compound that belongs to the class of amides and is commonly used in biochemical and physiological studies.
Scientific Research Applications
Vibrational and NMR Spectroscopy
- The isomers and conformers of similar push-pull enamines, including 3-methylamino compounds, have been studied using vibrational and NMR spectroscopy. These studies provide insight into the conformational possibilities and isomeric forms of these compounds (Pigošová et al., 2005).
Synthesis and Antimicrobial Properties
- Arylsubstituted halogen(thiocyanato)amides, which are structurally related to 3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide, have been synthesized and tested for their antibacterial and antifungal activities. This research highlights the potential biomedical applications of such compounds (Baranovskyi et al., 2018).
Supramolecular Assemblies in Biomedical Applications
- Amphiphilic derivatives of N-methyl glycine and N,N dimethyl β-alanine, related to the compound , have been used to form supramolecular assemblies. These assemblies have potential applications in drug delivery and tissue regeneration due to their non-cytotoxic nature (Cutrone et al., 2017).
Nucleophilic Addition in Synthesis
- Research on the synthesis involving nucleophilic addition to aziridine, related to 3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide, demonstrates the versatility of these compounds in producing various pharmaceutical agents (Rees, 1990).
Isoxazole Derivatives and Muscle Relaxant Activity
- Studies on N-Substituted isoxazole derivatives related to 3-(Methylamino) compounds have been conducted to evaluate their muscle relaxant and anticonvulsant activities, indicating the potential therapeutic applications of these compounds (Tatee et al., 1986).
Synthesis and Structural Analysis
- The synthesis and structural properties of various N-substituted propanamides, akin to 3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide, have been explored, providing valuable information for developing new compounds with potential biological activities (Ghorab et al., 2017).
properties
IUPAC Name |
3-(methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O2.2ClH/c1-8-4-3-6(11)10-5-7(12)9-2;;/h8H,3-5H2,1-2H3,(H,9,12)(H,10,11);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNJDHQLGSLEEQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(=O)NCC(=O)NC.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17Cl2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methylamino)-N-[2-(methylamino)-2-oxoethyl]propanamide;dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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